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Compound of Interest

Compound Name: Indigosol brown IBR

Cat. No.: B1668954

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigosol Brown IBR, also known as C.I. Solubilised Vat Brown 1, is a water-soluble leuco
ester of C.I. Vat Brown 1.[1][2] This dye is primarily utilized in the dyeing and printing of
cellulosic fibers such as cotton, linen, and viscose, as well as for silk and wool.[1][3] Its
application is valued for producing a reddish-brown hue with excellent fastness properties.
Unlike its parent vat dye, the solubilized form offers ease of application, particularly for pale to
medium shades, and is suitable for various printing techniques including direct, resist, and
discharge styles.[1] The development of the final, insoluble color pigment within the fiber is
achieved through an acidic oxidation process.

Chemical and Physical Properties
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Property Description

C.I. Name Solubilised Vat Brown 1

Insoluble Form C.l. Vat Brown 1, C.I. 70800

CAS Number 23725-15-7

Molecular Formula C42H18N206 (insoluble form)[2]
Appearance Dark olive or dark brown powder[1][3]
Solubility Soluble in water[1]

Leuco Color (Alkaline Reduction) Yellow-brown[4]

Applications in Textile Research

Indigosol Brown IBR is a versatile dye for textile research, lending itself to various
applications:

o Dyeing of Cellulosic Fibers: It is widely used for dyeing cotton, hemp, and viscose.[3]

e Printing on Textiles: Suitable for direct, resist, and discharge printing techniques on cotton
and other compatible fabrics.[1]

e Dyeing of Protein Fibers: Can be applied to silk and wool.[1]

» Blended Fabrics: It can be used for dyeing polyester/cotton blends, typically with the
polyester component showing minimal staining.[3][5]

Data Presentation: Fastness Properties of C.I. Vat
Brown 1

The following table summarizes the color fastness properties of the parent vat dye, C.I. Vat
Brown 1, which corresponds to the final fixed Indigosol Brown IBR on the fabric. The ratings
are based on standard testing methodologies (e.g., ISO, AATCC) and are graded on a scale of
1to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.
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Fastness Property Test Method Rating
Light Fastness (Xenon Arc) 1/12 Standard Depth 7
1/1 Standard Depth 7-8

2/1 Standard Depth 7-8

Soaping (95°C) Sample Change 5
Staining 5

Perspiration Sample Change 4-5
Staining 5

Rubbing (Crocking) Dry 4-5
Wet 3-4

Ironing Immediately 4-5
After 4 hours 4-5

Chlorine Bleach - 4-5
Oxygen Bleach - 4-5
Mercerizing Sample Change 4
Staining 5

(Data sourced from reference[3])

Experimental Protocols

Protocol 1: Exhaust Dyeing of Cotton Fabric with
Indigosol Brown IBR

This protocol describes a laboratory-scale exhaust dyeing method for cotton fabric.
Materials:

 Indigosol Brown IBR (C.I. Solubilised Vat Brown 1)
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o Cotton fabric (scoured and bleached)

e Sodium nitrite (NaNO2)

 Sulfuric acid (H2S0a4), concentrated

e Wetting agent (non-ionic)

e Sodium carbonate (soda ash)

o Beakers, graduated cylinders, and a thermostatically controlled water bath or dyeing
apparatus

e Glass stirring rod

Procedure:

e Dye Bath Preparation:

o Prepare a dye bath with a liquor-to-goods ratio (MLR) of 20:1 (e.g., 200 mL of water for 10
g of fabric).

o Add a wetting agent (e.g., 0.5 g/L) to the water.

o Dissolve the required amount of Indigosol Brown IBR (e.g., 1% on weight of fabric - owf)
in a small amount of warm water and add it to the dye bath. Stir well.

e Dyeing:

o Introduce the pre-wetted cotton fabric into the dye bath at room temperature.

o Gradually raise the temperature of the dye bath to 70-80°C over 20-30 minutes.

o Maintain this temperature for 30-45 minutes, ensuring the fabric is fully immersed and
agitated periodically.

e Rinsing:

o After dyeing, remove the fabric from the dye bath and rinse thoroughly with cold water.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1668954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Developing (Oxidation):
o Prepare a developing bath containing:
» Sodium nitrite: 5-10 g/L
» Sulfuric acid: 5-10 mL/L (add acid to water, not water to acid)

o Immerse the rinsed fabric in the developing bath at room temperature for 15-20 minutes.
The characteristic brown color will develop.

o Safety Note: Handle sulfuric acid with extreme care in a well-ventilated area.
o After-treatment (Soaping):
o Rinse the developed fabric thoroughly with cold water.

o Prepare a soaping bath containing 2 g/L of a non-ionic detergent and 1 g/L of sodium

carbonate.

o Treat the fabric in this bath at the boil (95-100°C) for 15-20 minutes to remove unfixed dye
and improve fastness properties.

o Rinse the fabric with hot water followed by cold water.
e Drying:

o Squeeze the excess water from the fabric and air-dry or oven-dry at a moderate
temperature.

Protocol 2: Screen Printing on Cotton Fabric with
Indigosol Brown IBR

This protocol provides a method for preparing a printing paste and applying it to cotton fabric

via screen printing.

Materials:
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 Indigosol Brown IBR

e Thickener (e.g., sodium alginate or a synthetic thickener)
e Sodium chlorate (oxidizing agent)

o Ammonium vanadate (catalyst)

o Ammonium thiocyanate (acid-releasing agent)

e Ammonia solution

o Urea (hygroscopic agent)

» Cotton fabric

e Screen printing setup (screen with desired design, squeegee)
e Steamer, oven, and washing equipment

Procedure:

e Printing Paste Preparation (Example Recipe for 1 kg paste):

[e]

Indigosol Brown IBR: 30-50 g

o Urea:50¢g

o Water: 300-400 g

o Thickener stock solution (e.g., 5% sodium alginate): 500 g
o Sodium chlorate (1:2 solution): 50 g

o Ammonium vanadate (1:100 solution): 10 g

o Ammonium thiocyanate (1:1 solution): 30 g

o Ammonia solution (to adjust pH to slightly alkaline): as needed
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o Procedure: Dissolve the dye and urea in water. Stir in the thickener stock solution until a
homogenous paste is formed. Add the other chemicals in the order listed, mixing well after
each addition.

e Printing:
o Place the cotton fabric on a padded printing table.
o Position the screen on the fabric and apply the printing paste.

o Use a squeegee to evenly spread the paste across the screen, forcing it through the open
areas of the design onto the fabric.

e Drying:

o Carefully remove the printed fabric and air-dry or dry in an oven at a low temperature (e.g.,
80-100°C).

o Fixation (Steaming):

o Steam the dried, printed fabric for 5-10 minutes at 100-102°C. This step develops the
color.

e Washing and Soaping:

o Rinse the steamed fabric thoroughly in cold water to remove the thickener and unfixed
chemicals.

o Soap the fabric at the boil as described in Protocol 1 (Step 5).

o Rinse and dry the final printed fabric.

Visualizations
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Caption: Workflow for Exhaust Dyeing with Indigosol Brown IBR.
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Caption: Workflow for Screen Printing with Indigosol Brown IBR.

Environmental Considerations

The manufacturing process of vat dyes, including C.l. Vat Brown 1, can be complex and may
involve hazardous materials and solvents, leading to a significant environmental footprint if not
managed properly. The dyeing and printing processes also generate effluent containing
residual dyes and chemicals. It is imperative for researchers to adhere to proper laboratory
waste disposal protocols. Treatment of wastewater containing dye residues is crucial to
mitigate environmental pollution. Biodegradation studies on some vat dyes have shown
potential for detoxification of effluents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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